Cas no 1454907-20-0 ([(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine)

• Product Name: [(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine
• CAS No: 1454907-20-0
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• MDL: MFCD17259225
• CID: 4783654
• Update Time: 2025-05-20

[(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-bromopyridin-2-yl)methyl](propan-2-yl)amine
• (5-Bromo-pyridin-2-ylmethyl)-isopropyl-amine
• N-[(5-bromopyridin-2-yl)methyl]propan-2-amine
• [(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine

• MDL： MFCD17259225
• Inchi： 1S/C9H13BrN2/c1-7(2)11-6-9-4-3-8(10)5-12-9/h3-5,7,11H,6H2,1-2H3
• InChI Key： IYVSBTXMJJNBGC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9

Additional information on [(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine

[(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine: A Comprehensive Overview

The compound [(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine (CAS No. 1454907-20-0) is an organic compound with a unique structure that combines a pyridine ring, a bromine substituent, and an isopropylamine group. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and synthesis. The molecule's structure, which includes a pyridine ring substituted with bromine at the 5-position and an isopropylamine group attached via a methylene bridge, makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of bromine in the pyridine ring introduces electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in various biochemical environments. Additionally, the isopropylamine group contributes to the molecule's lipophilicity, potentially improving its bioavailability when used as a drug candidate.

One of the most promising applications of [(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine lies in its use as an intermediate in the synthesis of more complex molecules. For instance, researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. The ease with which this compound can be functionalized further underscores its utility in modern organic synthesis.

The synthesis of [(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine typically involves multi-step processes that leverage both classical and modern synthetic techniques. One common approach involves the bromination of pyridine derivatives followed by alkylation with an appropriate amine source. This method ensures high yields and excellent control over the product's stereochemistry and purity.

In terms of spectroscopic characterization, [(5-Bromopyridin-2-yl)methyl](propan-2-yl)amine exhibits distinct absorption bands in UV-vis spectroscopy due to the conjugated π-system of the pyridine ring. Nuclear magnetic resonance (NMR) spectroscopy provides further insights into the molecule's structure, with characteristic signals for the aromatic protons and the isopropyl group. These analytical techniques are crucial for confirming the compound's identity and purity during its synthesis and subsequent applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of [(5-Bromopyridin-2-yl)methyl](propan-2-yli)amine. Density functional theory (DFT) calculations have revealed that the molecule's electronic structure is highly influenced by the bromine substituent, which alters the distribution of electron density across the pyridine ring. This understanding is valuable for predicting the compound's reactivity in different chemical environments and for designing more efficient synthetic pathways.

The potential pharmacological applications of [(5-Bromopyridin-2-yli)methyl](propan-2-yli)amine are currently under investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors, making it a candidate for further exploration in drug discovery programs. Its unique combination of structural features positions it as a valuable tool for researchers seeking to develop novel therapeutic agents.

In conclusion, [(5-Bromopyridin-diyli)methyl](propan-diyli)amine (CAS No. 1454907-diyli) is a versatile and intriguing compound with significant potential in organic synthesis and pharmacology. Its distinctive structure, combined with recent advances in synthetic and computational techniques, ensures that this molecule will continue to play a pivotal role in chemical research for years to come.